Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate

• Molecular Formula: C17H18F3N5O5S
• Molecular Weight: 461.4 g/mol
• IUPAC Name: ethyl 2-acetamido-3,3,3-trifluoro-2-[4-(pyrimidin-4-ylsulfamoyl)anilino]propanoate
• InChI: InChI=1S/C17H18F3N5O5S/c1-3-30-15(27)16(17(18,19)20,23-11(2)26)24-12-4-6-13(7-5-12)31(28,29)25-14-8-9-21-10-22-14/h4-10,24H,3H2,1-2H3,(H,23,26)(H,21,22,25)
• InChI Key: CPGNENGHADMFMA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C(F)(F)F)(NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=NC=C2)NC(=O)C

Description

Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate, commonly known as EATP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical research. EATP is a synthetic analog of adenosine triphosphate (ATP), a molecule that plays a crucial role in energy transfer within cells. EATP has been shown to mimic the physiological effects of ATP, making it a useful tool for studying cellular metabolism and signaling pathways.

Mechanism of Action

EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate mimics the structure of this compound, allowing it to bind to this compound-binding sites on proteins. When Ethis compound binds to these sites, it can activate or inhibit the activity of the protein, depending on the specific protein and the location of the binding site.
Biochemical and Physiological Effects
Ethis compound has been shown to have a range of biochemical and physiological effects in cells. One of the most significant effects is its ability to activate cellular signaling pathways that are normally activated by this compound. Ethis compound has also been shown to inhibit the activity of Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoateases, which are enzymes that hydrolyze this compound to release energy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate in lab experiments is its ability to mimic the physiological effects of this compound. This makes it a useful tool for studying cellular metabolism and signaling pathways. However, one limitation of using Ethis compound is that it may not fully replicate the effects of this compound in all cellular contexts.

Future Directions

There are several future directions for research involving EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate. One potential area of study is the development of new analogs of Ethis compound that have improved specificity for certain this compound-binding sites. Another potential direction is the use of Ethis compound in drug discovery, as it may be possible to use Ethis compound analogs to target specific this compound-dependent enzymes involved in disease processes. Additionally, Ethis compound could be used to study the effects of this compound on cellular processes in various disease models.

Synthesis Methods

EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate can be synthesized using a multi-step process that involves the modification of several chemical intermediates. The synthesis begins with the preparation of 4-aminobenzenesulfonamide, which is then reacted with 4-chloro-3-nitropyridine to form 4-(4-nitro-pyrimidin-2-ylamino)-benzenesulfonamide. This intermediate is then reacted with ethyl 2-amino-3,3,3-trifluoro-2-(4-aminophenyl)propanoate to form Ethis compound.

Scientific Research Applications

EEthyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoate has been used extensively in scientific research to study various cellular processes. One of the most significant applications of Ethis compound is in the study of this compound-dependent enzymes, such as kinases and Ethyl 2-(acetylamino)-3,3,3-trifluoro-2-{4-[(4-pyrimidinylamino)sulfonyl]anilino}propanoateases. Ethis compound can be used as a substrate for these enzymes, allowing researchers to study their activity and regulation.